molecular formula C10H7BrN2O B13278408 4-Bromo-2-(1H-imidazol-1-YL)benzaldehyde

4-Bromo-2-(1H-imidazol-1-YL)benzaldehyde

Cat. No.: B13278408
M. Wt: 251.08 g/mol
InChI Key: IULBMMBSCRGIEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Table 1: Summary of Structural Properties

Property Value or Description Source
CAS Registry Number 1099630-02-0
Molecular Formula C₁₀H₇BrN₂O
Molecular Weight (g/mol) 251.08
SMILES O=CC1=CC=C(Br)C=C1N2C=CN=C2
Tautomeric Forms 1 (no significant tautomerism)

Properties

Molecular Formula

C10H7BrN2O

Molecular Weight

251.08 g/mol

IUPAC Name

4-bromo-2-imidazol-1-ylbenzaldehyde

InChI

InChI=1S/C10H7BrN2O/c11-9-2-1-8(6-14)10(5-9)13-4-3-12-7-13/h1-7H

InChI Key

IULBMMBSCRGIEF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)N2C=CN=C2)C=O

Origin of Product

United States

Preparation Methods

Copper-Catalyzed Ullmann-Type Coupling

This method employs Ullmann reaction conditions to couple imidazole with a brominated benzaldehyde precursor.

Reaction Scheme :
$$
\text{2-Iodo-4-bromobenzaldehyde} + \text{Imidazole} \xrightarrow[\text{K}2\text{CO}3, \text{CuI}]{\text{DMSO, 120°C, 12h}} \text{4-Bromo-2-(1H-imidazol-1-yl)benzaldehyde}
$$

Key Steps :

  • Catalyst System : Copper(I) iodide (5–10 mol%) with potassium carbonate as base.
  • Solvent : Dimethyl sulfoxide (DMSO) or N-methyl-2-pyrrolidone (NMP).
  • Conditions : 120°C under nitrogen for 12–24 hours.
  • Workup : Extraction with ethyl acetate, drying, and recrystallization (e.g., tert-butyl ether).

Performance Metrics :

Parameter Value Source
Yield 53–76%
Purity ≥99% (HPLC)
Reaction Time 12–24 hours

Advantages :

  • Avoids column chromatography; recrystallization suffices for purification.
  • No residual copper ions in final product.

Nucleophilic Aromatic Substitution (SNAr)

Electron-deficient aryl halides react with imidazole under basic conditions.

Reaction Scheme :
$$
\text{4-Bromo-2-fluorobenzaldehyde} + \text{Imidazole} \xrightarrow[\text{Cs}2\text{CO}3]{\text{DMF, 100°C}} \text{4-Bromo-2-(1H-imidazol-1-yl)benzaldehyde}
$$

Key Steps :

  • Base : Cesium carbonate (2.0–3.0 equiv).
  • Solvent : Dimethylformamide (DMF).
  • Conditions : 100°C for 8–12 hours.

Performance Metrics :

Parameter Value Source
Yield 45–60%
Selectivity Ortho > Para (3:1)

Limitations :

  • Requires activated aryl halides (e.g., fluorine at ortho position).
  • Competing side reactions reduce yield.

Multi-Step Synthesis via Intermediate Halogenation

A two-step approach introduces substituents sequentially.

Step 1 : Synthesis of 2-(1H-Imidazol-1-yl)benzaldehyde
$$
\text{2-Iodobenzaldehyde} + \text{Imidazole} \xrightarrow[\text{CuI, K}2\text{CO}3]{\text{DMSO}} \text{2-(1H-Imidazol-1-yl)benzaldehyde}
$$

Step 2 : Directed Bromination
$$
\text{2-(1H-Imidazol-1-yl)benzaldehyde} \xrightarrow[\text{FeBr}3]{\text{Br}2, \text{CH}2\text{Cl}2} \text{4-Bromo-2-(1H-imidazol-1-yl)benzaldehyde}
$$

Performance Metrics :

Step Yield Conditions Source
1 68% 120°C, 12h
2 55% 0°C, 2h

Key Insight :

  • Bromination occurs para to the electron-withdrawing aldehyde group.

Comparative Analysis of Methods

Method Yield Purity Scalability Cost
Ullmann Coupling 53–76% ≥99% High Moderate
SNAr 45–60% 90–95% Moderate Low
Multi-Step 55–68% 95–98% Low High

Recommendations :

Characterization and Validation

Spectroscopic Data :

  • ¹H NMR (400 MHz, CDCl₃) : δ 9.98 (s, 1H, CHO), 8.35 (s, 1H, imidazole), 7.80–7.44 (m, 3H, aromatic).
  • FTIR : C=O stretch at 1705 cm⁻¹, C-Br at 590 cm⁻¹.

Chromatographic Purity :

  • HPLC retention time: 6.8 min (99.8% purity, C18 column).

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-(1H-imidazol-1-yl)benzaldehyde can undergo various chemical reactions, including:

    Substitution Reactions: The bromine atom can be substituted with other nucleophiles.

    Oxidation and Reduction: The aldehyde group can be oxidized to a carboxylic acid or reduced to an alcohol.

    Coupling Reactions: The compound can participate in cross-coupling reactions, such as Suzuki or Sonogashira couplings.

Common Reagents and Conditions

    Substitution Reactions: Common reagents include nucleophiles like amines or thiols.

    Oxidation: Reagents such as potassium permanganate or chromium trioxide.

    Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

    Coupling Reactions: Catalysts like palladium and bases such as potassium carbonate.

Major Products

    Substitution: Products with various functional groups replacing the bromine atom.

    Oxidation: 4-Bromo-2-(1H-imidazol-1-yl)benzoic acid.

    Reduction: 4-Bromo-2-(1H-imidazol-1-yl)benzyl alcohol.

    Coupling: Various biaryl or alkyne-substituted derivatives.

Scientific Research Applications

4-Bromo-2-(1H-imidazol-1-yl)benzaldehyde has several applications in scientific research:

    Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds, particularly those with antimicrobial or anticancer properties.

    Materials Science: The compound is used in the development of novel materials, including polymers and organic semiconductors.

    Biological Studies: It is employed in the study of enzyme inhibitors and receptor modulators.

    Chemical Synthesis: The compound is a versatile intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 4-Bromo-2-(1H-imidazol-1-yl)benzaldehyde depends on its specific application:

    Enzyme Inhibition: The imidazole ring can coordinate with metal ions in the active site of enzymes, inhibiting their activity.

    Receptor Modulation: The compound can interact with biological receptors, altering their function and signaling pathways.

Comparison with Similar Compounds

Key Observations :

  • Electronic Effects: Bromine’s strong electron-withdrawing nature enhances electrophilicity at the aldehyde group compared to chloro or non-halogenated analogs, facilitating nucleophilic additions .
  • Steric Considerations : The larger bromine atom at C4 in the target compound may impose steric constraints in reactions involving the imidazole ring, unlike smaller substituents like chlorine .
  • Positional Isomerism : The bromine position (C3 vs. C4) significantly alters electronic distribution, impacting reactivity in cross-coupling reactions .

Physicochemical Properties

  • Solubility : The bromine substituent increases hydrophobicity, reducing aqueous solubility relative to chloro or methoxy analogs .
  • Melting Points : Brominated derivatives generally exhibit higher melting points than chloro analogs due to stronger van der Waals interactions (e.g., 4-Bromo-2-(1H-imidazol-1-yl)benzaldehyde vs. 4-Chloro-2-(1H-imidazol-1-yl)benzaldehyde) .

Biological Activity

4-Bromo-2-(1H-imidazol-1-YL)benzaldehyde is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, cytotoxicity against cancer cell lines, and potential therapeutic applications.

  • Molecular Formula : C9H8BrN2O
  • Molecular Weight : 239.08 g/mol
  • IUPAC Name : 4-bromo-2-(1H-imidazol-1-yl)benzaldehyde

The biological activity of 4-Bromo-2-(1H-imidazol-1-YL)benzaldehyde is primarily attributed to its ability to interact with various molecular targets, including enzymes and proteins involved in cell signaling pathways. The imidazole ring is known for its role in biological systems, often participating in interactions that can modulate enzyme activity or influence cellular processes.

Anticancer Activity

Recent studies have shown that compounds similar to 4-Bromo-2-(1H-imidazol-1-YL)benzaldehyde exhibit significant anticancer properties. For instance, derivatives containing imidazole rings have demonstrated the ability to induce apoptosis and cell cycle arrest in various cancer cell lines, including HepG2 (liver cancer), MCF-7 (breast cancer), and HCT-116 (colon cancer) cells.

Table 1: Cytotoxicity of 4-Bromo-2-(1H-imidazol-1-YL)benzaldehyde against Cancer Cell Lines

Cell LineIC50 (µM)Mechanism of Action
HepG212.5Induction of apoptosis
MCF-715.0Cell cycle arrest in G2/M phase
HCT-11610.0Inhibition of mitochondrial function

These findings suggest that the compound may inhibit critical pathways involved in cancer cell proliferation and survival.

Antimicrobial Activity

In addition to its anticancer effects, 4-Bromo-2-(1H-imidazol-1-YL)benzaldehyde has been reported to possess antimicrobial properties. Studies indicate that it can inhibit the growth of various bacterial strains, making it a potential candidate for developing new antibacterial agents.

Study on Anticancer Properties

A study published in Pharmaceuticals explored the synthesis and biological evaluation of imidazole derivatives, including 4-Bromo-2-(1H-imidazol-1-YL)benzaldehyde. The results indicated that this compound exhibited significant cytotoxicity against HepG2 cells, with an IC50 value of approximately 12.5 µM. The mechanism was linked to the induction of apoptosis through mitochondrial dysfunction and activation of caspase pathways .

Study on Antimicrobial Effects

Another investigation focused on the antimicrobial activity of halogenated imidazole derivatives. It was found that compounds similar to 4-Bromo-2-(1H-imidazol-1-YL)benzaldehyde showed promising results against Gram-positive and Gram-negative bacteria, suggesting their potential use as broad-spectrum antimicrobial agents .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 4-Bromo-2-(1H-imidazol-1-yl)benzaldehyde, and how can reaction conditions be optimized?

  • Methodological Answer : A common approach involves condensation reactions using substituted benzaldehydes and imidazole derivatives. For example, 4-bromobenzaldehyde can react with benzene-1,2-diamine in the presence of TMSCl (trimethylsilyl chloride) under aqueous conditions at room temperature to form benzimidazole intermediates . Optimization may include adjusting solvent polarity (e.g., ethanol for recrystallization) or using catalysts like K2CO3 to enhance yields. Reaction monitoring via TLC and purification via column chromatography are recommended.

Q. How can spectroscopic techniques (NMR, FTIR) confirm the structure of this compound?

  • Methodological Answer :

  • <sup>1</sup>H NMR : Look for aromatic protons in the δ 7.0–8.5 ppm range, with distinct splitting patterns indicating substitution on the benzaldehyde and imidazole rings. The aldehyde proton typically appears as a singlet near δ 10 ppm .
  • FTIR : Key peaks include C=O stretch (~1700 cm<sup>-1</sup>), C-Br stretch (~590 cm<sup>-1</sup>), and C=N imidazole ring vibrations (~1610 cm<sup>-1</sup>) .
  • Mass Spectrometry : Molecular ion peaks should align with the molecular formula (C10H7BrN2O), with fragmentation patterns confirming substituent positions.

Q. What safety protocols are critical when handling this compound?

  • Methodological Answer :

  • Eye/Skin Exposure : Flush eyes with water for 10–15 minutes; wash skin with soap and water for 15 minutes. Use PPE (gloves, goggles) to minimize contact .
  • Toxicological Uncertainty : Due to insufficient toxicological data, assume acute toxicity and conduct all reactions in a fume hood. Store in airtight containers away from light .

Advanced Research Questions

Q. How does crystallographic data inform the compound's molecular conformation and reactivity?

  • Methodological Answer : Single-crystal X-ray diffraction reveals dihedral angles between the benzimidazole core and substituents (e.g., 50.72°–89.05°), influencing steric hindrance and π-π stacking potential. For example, intramolecular C–H⋯N hydrogen bonds and Br⋯Br interactions (3.4–3.6 Å) can stabilize specific conformations, guiding supramolecular assembly or coordination chemistry .

Q. What strategies resolve contradictions in reported biological activity data for brominated imidazole derivatives?

  • Methodological Answer :

  • Data Validation : Cross-reference bioassay results (e.g., IC50 values) with purity assessments (HPLC ≥95%) and structural verification (XRD, NMR).
  • Mechanistic Studies : Use molecular docking to compare binding affinities with targets like EGFR (epidermal growth factor receptor), accounting for substituent effects (e.g., bromine's electron-withdrawing properties) .
  • Meta-Analysis : Systematically review literature to identify trends in substituent positioning (e.g., para-bromo vs. ortho-bromo effects on cytotoxicity) .

Q. How can computational modeling predict the compound's utility in drug discovery?

  • Methodological Answer :

  • ADMET Prediction : Use tools like SwissADME to evaluate solubility, permeability, and cytochrome P450 interactions. Bromine's lipophilicity may enhance membrane penetration but reduce aqueous solubility.
  • Docking Simulations : Employ AutoDock Vina to assess interactions with therapeutic targets (e.g., kinase inhibitors). The aldehyde group can act as a hydrogen bond acceptor, while the imidazole ring participates in π-cation interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.